2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H20N4O2/c1-14-5-3-4-6-18(14)25-13-19(24)21-12-16-11-17(22-23(16)2)15-7-9-20-10-8-15/h3-11H,12-13H2,1-2H3,(H,21,24)
• InChI Key: XIDVHHDBHOFDGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC(=NN2C)C3=CC=NC=C3
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide, also known as MPPA, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of pyrazole-based compounds and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide involves the inhibition of the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. This compound has been shown to inhibit the phosphorylation of Akt and mTOR, leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide in lab experiments is its specificity towards the Akt/mTOR signaling pathway, which makes it a useful tool for studying this pathway. However, one limitation of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide. One direction is the development of more potent and selective analogs of this compound for use in cancer research. Another direction is the investigation of the potential applications of this compound in other areas of scientific research, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to investigate the potential toxicity of this compound and its analogs in vivo.

Synthesis Methods

The synthesis of 2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide involves the reaction of 2-(2-methylphenoxy)acetamide with 2-methyl-5-(4-pyridyl)pyrazole in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution of the acetamide group with the pyrazole moiety, resulting in the formation of this compound.

Scientific Research Applications

2-(2-Methylphenoxy)-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.